121-03-9(5-Nitro-o-toluenesulfonic Acid),PNTOS

5-Nitro-o-toluenesulfonic Acid Properties

Names and Identifiers

- 2-Methyl-5-nitrobenzenesulfonic acid
- 4-Nitrotoluene-2-sulfonic acid
- 4-Nitrotoluene-2-sulfonic Acid Hydrate
- 5-Nitro-o-toluenesulfonic Acid
- 2-Methyl-5-nitro-benzenesulfonic Acid
- 4-Nitro-o-toluenesulfonicacid
- 4-Nitrotoluene-2-sulfonic acid dihydrate
- 4-nitrotoluene-2-sulphonic acid
- 4-Nitrotoluenesulfonic Acid
- 4-Nitrotoluol-2-acid
- 4-Nitro-toluol-2-sulfonsaeure
- 5-nitro-o-toluenesulf
- 5-nitro-o-toluenesulfonicac
- para-nitrotoluene-ortho-sulfonic acid
- PNTOS
- Toluenesulfonic acid,5-nitr
- 4-Nitro-2-sulfotoluene
- 5-nitro-o-toluenesulfonicaci
- P-NITROTOLUENE SULFONIC ACID
- LABOTEST-BB LT00052933
- Toluenesulfonic acid, 5-nitr
- 4-Nitrotoluenesulfonic Acid
- p-Nitrotoluene-o-sulfonic acid
- 4-Nitro-2-toluenesulfonic acid
- Benzenesulfonic acid, 2-methyl-5-nitro-
- 5-Nitro-2-methylbenzenesulfonic acid
- o-Toluenesulfonic acid, 5-nitro-
- Kyselina 4-nitrotoluen-2-sulfonova
- 2-Toluenesulfonic acid, 5-nitro
- JBO1Z0PMOH
- p-nitrotoluol-o-sulfonic acid
- p-nitrotol
- HSDB 5470
- CHEBI:67120
- DTXSID4026975
- SCHEMBL709336
- NS00003565
- UNII-JBO1Z0PMOH
- WLN: WSQR B1 ENW
- NSC 9580
- 5-Nitro-o-toluenesulfonic acid; NSC 9580; PNTOS
- BRN 2216176
- 2-methyl-5-nitrobenzenesulphonic acid
- NSC9580
- Q27135631
- W-108462
- EC 204-445-3
- Kyselina 4-nitrotoluen-2-sulfonova [Czech]
- 2-methyl-5-nitrobenzene-1-sulfonic acid
- 2-METHYL-5-NITROBENZENESULFONIC ACID [HSDB]
- NCGC00257106-01
- 5-nitro-o-toluenesulphonic acid
- p-nitrotoluene-o-sulphonic acid
- DTXCID506975
- Tox21_303151
- AKOS003241755
- 4-Nitrotoluene-2-sulfonic acid 10 microg/mL in Acetonitrile
- FT-0619305
- p-nitrotoluene-2-sulphonic acid
- 121-03-9
- CAS-121-03-9
- CHEMBL3183957
- 4-nitrotoluene-2-sulfonic acid, AldrichCPR
- CS-M3300
- EINECS 204-445-3
- NCGC00259739-01
- ZDTXQHVBLWYPHS-UHFFFAOYSA-
- 2-TOLUENESULFONIC ACID, 5-NITRO-
- NCGC00249182-01
- p-Nitrotoluolsulfosaure
- Tox21_202190
- NSC-9580
- BS-22427
- N0277
- 5-nitro-2-methylbenzenesulphonic acid
- 4-mitro-2-toluenesulphonic acid
- p-Nitrotoluene-o-sulfonicacid
- InChI=1/C7H7NO5S/c1-5-2-3-6(8(9)10)4-7(5)14(11,12)13/h2-4H,1H3,(H,11,12,13)
- 3-11-00-00173 (Beilstein Handbook Reference)
- nitro-benzenesulfonicaci;
- Pntos
- DB-041599
- 4-Nitrotoluene-2-sulphonic acid
- 5-Nitro-o-toluenesulfonic acid
- 2-METHYL-5-NITROBENZENESULFONIC ACID
- +Expand
- MDL： MFCD00024914
- InChIKey： ZDTXQHVBLWYPHS-UHFFFAOYSA-N
- Inchi： 1S/C7H7NO5S/c1-5-2-3-6(8(9)10)4-7(5)14(11,12)13/h2-4H,1H3,(H,11,12,13)
- SMILES： S(C1C([H])=C(C([H])=C([H])C=1C([H])([H])[H])[N+](=O)[O-])(=O)(=O)O[H]
- BRN： 2216176

Computed Properties

Exact Mass: 217.00400
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 1
Monoisotopic Mass: 217.004
Heavy Atom Count: 14
Complexity: 314
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.9
Surface Charge: 0
Topological Polar Surface Area: 109

Experimental Properties

LogP: 2.75390
PSA: 108.57000
Refractive Index: 1.6100 (estimate)
Boiling Point: 500°C (rough estimate)
Melting Point: 135°C
Color/Form: Tabular crystals (recrystallized from water)
Solubility: It can be dissolved in ethanol, ether and chloroform.
Density: 1.6040 (rough estimate)

5-Nitro-o-toluenesulfonic Acid Security Information

Symbol: GHS05
RTECS：DB7175000
Safety Term：S26-S36/37/39
Safety Instruction： S26; S36/37/39
Risk Phrases：R34
Dangerous goods sign： Xn
Hazardous Material transportation number：3261
Hazard Statement： H290-H303-H314
Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P312-P390-P405-P406-P501
Prompt：dangerous
PackingGroup：III
Risk Phrases： R34: can cause burns. R41: risk of serious eye damage.
HazardClass：8

5-Nitro-o-toluenesulfonic Acid Customs Data

HS CODE：2904909090
Customs Data：

China Customs Code:
2904909090

Overview:

2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

5-Nitro-o-toluenesulfonic Acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003BPU-25g	2-Methyl-5-nitrobenzenesulfonic acid	121-03-9	98%	25g	$10.00
A2B Chem LLC	AB54354-25g	4-Nitrotoluene-2-sulfonic acid hydrate	121-03-9	98%	25g	$10.00
Aaron	AR003BY6-25g	2-Methyl-5-nitrobenzenesulfonic acid	121-03-9	98%	25g	$6.00
abcr	AB139615-25 g	4-Nitrotoluene-2-sulfonic acid hydrate, tech.; .	121-03-9		25 g	€57.00	2023-07-20
Alichem	A019086484-500g	2-Methyl-5-nitrobenzenesulfonic acid	121-03-9	95%	500g	$235.20	2023-09-04
Ambeed	A641896-25g	p-Nitrotoluene-o-sulfonic acid	121-03-9	98%	25g	$13.0	2024-04-25
ChemScence	CS-M3300-100g	p-Nitrotoluene-o-sulfonic acid	121-03-9	99.77%	100g	$55.0	2022-04-28
eNovation Chemicals LLC	D758462-500g	2-Methyl-5-nitrobenzenesulfonic acid	121-03-9	95+%	500g	$240	2022-06-09
TRC	N572320-2.5g	5-Nitro-o-toluenesulfonic Acid	121-03-9		2.5g	$ 161.00	2023-09-06
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	N138100-100g	5-Nitro-o-toluenesulfonic Acid	121-03-9	≥95.0%	100g	¥381.90	2023-09-01

5-Nitro-o-toluenesulfonic Acid Suppliers

TIAN MEN HENG CHANG HUA GONG Co., Ltd.

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:121-03-9)

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Email:2881489226@qq.com

5-Nitro-o-toluenesulfonic Acid Related Literature

1. The mechanism of acyl sulphonate reactions. Part II. Solvolyses of a series of 4- and 5-substituted 2-sulphobenzoic anhydrides in hydroxylic solvents

R. M. Laird,M. J. Spence J. Chem. Soc. B 1971 454
2. 155. Polymerisation of thiophen derivatives. Part VI. Some condensations of nitrothionaphthen 1 : 1-dioxides

W. Davies,Q. N. Porter J. Chem. Soc. 1957 826
3. 321. Thiols derived from o-, m-, and p-methoxy-toluenes and -benzoic acids

Madhavlal S. Shah,Chinubhai T. Bhatt,Darab D. Kanga J. Chem. Soc. 1933 1375
4. 321. Thiols derived from o-, m-, and p-methoxy-toluenes and -benzoic acids

Madhavlal S. Shah,Chinubhai T. Bhatt,Darab D. Kanga J. Chem. Soc. 1933 1375
5. Mono and co-immobilization of imidazolium ionic liquids on silica: effects of the substituted groups on the adsorption behavior of 2,4-dinitrophenol

Zhike Wang,Honglian Ge,Xueyuan Wang,Cunling Ye,Shunli Fan RSC Adv. 2019 9 32425
6. Synthesis and characterization of Co(iii) amidoamine complexes: influence of substituents of the ligand on catalytic cyclic carbonate synthesis from epoxide and carbon dioxide

Punnamchandar Ramidi,Nikolay Gerasimchuk,Yashraj Gartia,Charlette M. Felton,Anindya Ghosh Dalton Trans. 2013 42 13151
7. 207. Aromatic sulphonation. Part II. Kinetics of sulphonation in fuming sulphuric acid

J. C. D. Brand J. Chem. Soc. 1950 1004

Cas no 121-03-9 (5-Nitro-o-toluenesulfonic Acid)

5-Nitro-o-toluenesulfonic Acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

5-Nitro-o-toluenesulfonic Acid Security Information

5-Nitro-o-toluenesulfonic Acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

5-Nitro-o-toluenesulfonic Acid Price

5-Nitro-o-toluenesulfonic Acid Suppliers

5-Nitro-o-toluenesulfonic Acid Related Literature

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